N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine

• IUPAC Name: N-methyl-N-[(E)-3-(2-nitrophenyl)prop-2-enyl]butan-1-amine
• InChI: InChI=1S/C14H20N2O2/c1-3-4-11-15(2)12-7-9-13-8-5-6-10-14(13)16(17)18/h5-10H,3-4,11-12H2,1-2H3/b9-7+
• InChI Key: JLTXPXYGFAVORF-VQHVLOKHSA-N
• Canonical SMILES: CCCCN(C)CC=CC1=CC=CC=C1[N+](=O)[O-]
• Isomeric SMILES: CCCCN(C)C/C=C/C1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine, also known as BMN-673, is a potent and selective inhibitor of poly (ADP-ribose) polymerase (PARP) enzymes. PARP enzymes play a crucial role in repairing DNA damage, and inhibiting them can lead to the death of cancer cells. In recent years, BMN-673 has gained attention as a promising cancer therapy due to its high potency and selectivity.

Mechanism of Action

N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine works by inhibiting PARP enzymes, which are involved in repairing DNA damage. When PARP enzymes are inhibited, cancer cells are unable to repair DNA damage, leading to cell death. N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine is highly selective for PARP enzymes, which minimizes side effects.
Biochemical and Physiological Effects:
N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine has been shown to induce DNA damage in cancer cells, leading to cell death. It also enhances the efficacy of chemotherapy and radiation therapy. In addition, N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine has been shown to have minimal toxicity in normal cells, which is a significant advantage over traditional cancer therapies.

Advantages and Limitations for Lab Experiments

N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine is a potent and selective inhibitor of PARP enzymes, making it an ideal tool for studying the role of PARP enzymes in DNA repair. However, its high potency can also make it challenging to use in experiments, as small variations in concentration can have a significant impact on results. In addition, the complex synthesis process and high cost of N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine can limit its availability for research.

Future Directions

There are several future directions for research on N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine. One area of focus is identifying biomarkers that can predict response to N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine therapy. Another area of interest is exploring the use of N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine in combination with other cancer therapies to enhance efficacy. Additionally, there is ongoing research into developing more potent and selective PARP inhibitors, which could lead to improved cancer therapies.

Scientific Research Applications

N-butyl-N-methyl-3-(2-nitrophenyl)-2-propen-1-amine has been extensively studied for its potential as a cancer therapy. In preclinical studies, it has shown promising results in inhibiting the growth of various cancer cell lines, including breast, ovarian, and prostate cancer. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy.